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Compound of Interest

Compound Name: 2-Chloro-5-iodo-4-pyridinamine

Cat. No.: B1390960

An In-depth Technical Guide to 2-Chloro-5-iodo-4-pyridinamine: Synthesis and
Characterization

Authored by a Senior Application Scientist
Introduction

2-Chloro-5-iodo-4-pyridinamine is a halogenated pyridine derivative that has garnered
significant attention as a versatile building block in organic synthesis.[1] Its unique molecular
architecture, featuring a pyridine ring substituted with chlorine, iodine, and an amine group,
makes it a valuable intermediate in the development of complex chemical entities.[1][2] This
guide provides an in-depth exploration of the synthesis and characterization of 2-Chloro-5-
iodo-4-pyridinamine, offering practical insights for researchers and professionals in drug
development and medicinal chemistry. The strategic placement of its functional groups allows
for selective reactivity, making it a crucial component in the synthesis of novel pharmaceuticals
and agrochemicals.[2][3]

Synthesis of 2-Chloro-5-iodo-4-pyridinamine

The primary synthetic route to 2-Chloro-5-iodo-4-pyridinamine involves the electrophilic
iodination of 2-chloro-4-aminopyridine. This method is favored for its efficiency and relatively
high yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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